molecular formula C10H10O4 B8660934 6-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

6-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

Cat. No.: B8660934
M. Wt: 194.18 g/mol
InChI Key: GYTFGTPOIVXFFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10O4

Molecular Weight

194.18 g/mol

IUPAC Name

6-methoxy-2,3-dihydro-1,4-benzodioxine-5-carbaldehyde

InChI

InChI=1S/C10H10O4/c1-12-8-2-3-9-10(7(8)6-11)14-5-4-13-9/h2-3,6H,4-5H2,1H3

InChI Key

GYTFGTPOIVXFFN-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(C=C1)OCCO2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (−20° C.) mixture of 6-methoxy-2,3-dihydrobenzo[b][1,4]dioxine (2.119 g; 12.80 mmol), and N1,N1,N2,N2-tetramethylethane-1,2-diamine (2.28 ml; 15.30 mmol) in anh. THF (100 ml), under nitrogen, was treated dropwise with a solution of 1.6 M n-BuLi in hexanes (8.00 ml; 12.80 mmol). The resulting mixture was further stirred at −20° C. for 1 h. Anh. DMF (5.0 ml; 64.57 mmol) was then added, and the mixture was stirred at rt for 20 min. Aq. sat. NH4Cl and Et2O were successively added, and the aq. layer was further extracted with Et2O. The mixed organic layers were washed with water, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (heptane/AcOEt=1/1) afforded 6-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde as a yellow oil. LC-MS (conditions A): tR=0.52 min.; [M+H]+: 195.19 g/mol.
Quantity
2.119 g
Type
reactant
Reaction Step One
Quantity
2.28 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
hexanes
Quantity
8 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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